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Compound of Interest

Compound Name:
1,4-Bis(bis(1-

aziridinyl)phosphinyl)piperazine

Cat. No.: B1670739 Get Quote

Technical Guide: 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on the chemical compound 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine, also known as Dipin. The information is presented to be a

quick reference for research and development purposes.

Core Chemical Properties
1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine is a chemical compound that has been

classified as an alkylating agent.[1] Such agents are known to be monofunctional and require

metabolic activation to become effective antitumor intermediates.[1]

Quantitative Data Summary
The fundamental molecular properties of 1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine are

summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C12H24N6O2P2 [1]

Molecular Weight 346.31 g/mol [1]

Exact Mass 346.31 u [1]

CAS Number 738-99-8 [1]

Experimental Protocols & Signaling Pathways
Detailed experimental protocols and specific signaling pathways for 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine are highly dependent on the specific research application

(e.g., studies on antineoplastic activity, mutagenicity, or carcinogenesis). As this document is a

general technical guide focused on the compound's core properties, specific experimental

methodologies are not included. Researchers are advised to consult targeted literature for

protocols relevant to their study design. The compound is known to act as an alkylating

antineoplastic agent, a carcinogen, and a mutagen, which suggests its interaction with cellular

DNA.[1]

Logical and Structural Visualizations
To facilitate a better understanding of the compound's structure, the following diagrams

illustrate its logical composition and the relationship between its constituent functional groups.

Logical Composition of 1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine
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Caption: High-level logical composition of the molecule.
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Caption: Functional group connectivity in the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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